N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-butoxybenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-butoxybenzamide
• InChI: InChI=1S/C27H24N2O3S/c1-2-3-18-32-22-16-14-21(15-17-22)26(31)29-27-28-23(19-10-6-4-7-11-19)25(33-27)24(30)20-12-8-5-9-13-20/h4-17H,2-3,18H2,1H3,(H,28,29,31)
• InChI Key: JGWJXTBUZUGOLO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H24N2O3S
• Molecular Weight: 456.6 g/mol

Description

“N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)benzamide” is a chemical compound. Its molecular formula is C23H16N2O2S.

Molecular Structure Analysis

The molecular structure of this compound includes a benzoyl group, a phenyl group, and a thiazol group.

Scientific Research Applications

Antimicrobial Applications

Microwave-induced synthesis techniques have led to the development of fluorobenzamides containing thiazole and thiazolidine, showing promising antimicrobial activities. The presence of a fluorine atom in these compounds significantly enhances their effectiveness against various bacterial and fungal strains. Specifically, certain derivatives exhibit strong activity at minimal inhibitory concentrations against Gram-positive and Gram-negative bacteria, as well as fungi, highlighting the potential of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-butoxybenzamide analogs in antimicrobial research (Desai, Rajpara, & Joshi, 2013).

Anticancer Evaluation

The compound has also been explored for its anticancer properties. A study on the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These findings suggest that modifications of the this compound structure could lead to effective anticancer agents (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Novel Chemical Synthesis

Research into the chemical properties and reactions of related thiazole and benzamide compounds has uncovered new synthetic pathways and reactions. For instance, novel rearrangement reactions of 2,5,5-triaryl-2-thiazolin-4-ones during thiation have been observed, providing new insights into the chemistry of thiazole derivatives. Such studies are crucial for developing new synthetic methods that could be applied to a wide range of chemical and pharmaceutical research areas (Koltai et al., 1973).

Material Science Applications

The synthesis and characterization of novel aromatic polyimides, including those derived from benzamide-based compounds, have shown significant potential in material science. These polymers exhibit desirable properties such as high thermal stability and solubility in organic solvents, making them suitable for advanced technological applications. Research in this area focuses on exploring the physical and chemical properties of benzamide derivatives for the development of new materials with specific performance characteristics (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Mechanism of Action

The mechanism of action for this compound is not specified in the sources I found.

Safety and Hazards

The safety, risk, hazard, and MSDS information for this compound may be available, but the specific details are not provided in the sources I found.

Future Directions

The future directions for the research and development of this compound are not specified in the sources I found.